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Introduction
Kompetitive Allele Specific PCR (KASP™) is a homogenous, fluorescent endpoint genotyping

technology used for single nucleotide polymorphism (SNP) and insertion/deletion (indel)

genotyping. The technology relies on a unique form of competitive allele-specific PCR, enabling

highly accurate and cost-effective bi-allelic discrimination. This document provides detailed

protocols and application notes for the standard KASP thermal cycler program, designed to

guide researchers in achieving robust and reproducible results.

Principle of KASP Technology
The KASP assay consists of three components: the test DNA, a KASP Assay mix containing

two allele-specific forward primers and one common reverse primer, and the KASP Master mix

which includes a FRET (Fluorescence Resonance Energy Transfer) cassette, Taq polymerase,

and an optimized buffer solution.[1] During thermal cycling, the allele-specific primers compete

for binding to the template DNA. Successful amplification leads to the incorporation of a tail

sequence that corresponds to a universal FRET cassette, resulting in a fluorescent signal. The
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specific dye (FAM™ or HEX™) that fluoresces indicates which allele is present in the sample.

[1][2]

Experimental Protocols
Reagent Preparation and Reaction Setup
Successful KASP genotyping is contingent on precise reagent preparation and reaction setup.

The following tables outline the recommended volumes for preparing the KASP genotyping mix

for both 96-well and 384-well plates.[3] It is crucial to prepare a master mix of the KASP Assay

and Master mixes for the total number of reactions to ensure consistency.[1]

Table 1: KASP Genotyping Mix Preparation

Component
Volume for 96-well plate
(per reaction)

Volume for 384-well plate
(per reaction)

2x KASP Master Mix 2.5 µL 2.5 µL

KASP Assay Mix 0.07 µL 0.07 µL

Water (if using dried DNA) 2.43 µL 2.43 µL

Total Genotyping Mix 5.0 µL 5.0 µL

Note: The table assumes a final reaction volume of 10 µL for 96-well plates and 5 µL for 384-

well plates when using wet DNA. For dried down DNA, the genotyping mix volume is doubled

and added to the dry DNA pellet.[3]

Table 2: Final Reaction Assembly

Component Volume for 96-well plate Volume for 384-well plate

DNA Sample (5-50 ng) 5.0 µL 2.5 µL

KASP Genotyping Mix 5.0 µL 2.5 µL

Total Reaction Volume 10.0 µL 5.0 µL
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The minimum recommended final DNA concentration is 2.5 ng/µL, based on the human

genome size. This may need adjustment for organisms with significantly different genome

sizes.[4][5]

Step-by-Step Protocol:
Prepare DNA Samples: Array DNA samples in a 96-well or 384-well PCR plate. Include a

minimum of 22 DNA samples and at least two no-template controls (NTCs) per assay to

ensure reliable cluster analysis.[1][2]

Prepare KASP Genotyping Mix: Thaw and vortex the KASP Assay mix and KASP Master

mix. Prepare the genotyping mix according to the volumes in Table 1, ensuring enough mix is

made for all reactions plus a 10% excess.[2]

Dispense Genotyping Mix: Add the appropriate volume of the KASP genotyping mix to each

well containing the DNA sample.

Seal and Centrifuge: Seal the plate with an optically clear PCR seal. Centrifuge the plate at a

minimum of 550 x g to ensure all liquids are at the bottom of the wells.[3]

Thermal Cycling: Place the plate in a thermal cycler and run the standard KASP thermal

cycling program as detailed in Table 3.

Plate Reading: After completion of the thermal cycling program, ensure the plate is cooled to

below 40°C before reading.[1][3] Read the plate in a FRET-capable plate reader or qPCR

machine.

Data Analysis: Import the data into a suitable genotype cluster analysis software.

Standard KASP Thermal Cycler Program
The standard KASP thermal cycling protocol utilizes a touchdown PCR approach to enhance

specificity, followed by a set of standard cycling for signal generation.[4] KASP chemistry

employs a two-step PCR, combining the annealing and extension steps.[4][6]

Table 3: Standard KASP Thermal Cycler Program
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Stage Step
Temperature
(°C)

Time
Number of
Cycles

1 Activation 94 15 minutes 1

2 Touchdown PCR Denaturation 94 20 seconds

Annealing/Elong

ation

61-55 (drop

0.6°C per cycle)
60 seconds

3 Amplification Denaturation 94 20 seconds

Annealing/Elong

ation
55 60 seconds

Some assays with high or low GC content may require alternative cycling conditions.[4]

Troubleshooting and Further Cycling ("Recycling")
If genotyping clusters are not well-defined after the initial run, it is likely that the PCR has not

reached completion.[7] In such cases, additional thermal cycling, referred to as "recycling," can

be performed.[7]

Table 4: KASP Recycling Program

Step Temperature (°C) Time Number of Cycles

Denaturation 94 20 seconds 3

Annealing/Elongation 55 60 seconds

It is recommended to perform recycling in steps of 3 additional cycles, followed by a plate read,

to determine the optimal number of cycles for a specific assay.[7] A maximum of four recycling

steps (a total of 12 additional cycles) is generally recommended.[7]

Visualizing the KASP Workflow
The following diagrams illustrate the key processes in a KASP genotyping experiment.
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Caption: KASP genotyping experimental workflow.
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Caption: Standard KASP thermal cycler program stages.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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